Cas no 1705548-90-8 (4-{3-methanesulfonyl-8-azabicyclo3.2.1octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-{3-methanesulfonyl-8-azabicyclo3.2.1octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 1705548-90-8
• MF: C₁₇H₂₄N₂O₅S₂
• MW: 400.512862205505
• CID: 6388500
• PubChem ID: 90590881
• Update Time: 2025-06-20

4-{3-methanesulfonyl-8-azabicyclo3.2.1octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{3-methanesulfonyl-8-azabicyclo3.2.1octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide
• 4-{3-methanesulfonyl-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide
• N,N-dimethyl-4-(3-methylsulfonyl-8-azabicyclo[3.2.1]octane-8-carbonyl)benzenesulfonamide
• 1705548-90-8
• N,N-dimethyl-4-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octane-8-carbonyl)benzenesulfonamide
• AKOS024883394
• F6441-4378

• Inchi： 1S/C17H24N2O5S2/c1-18(2)26(23,24)15-8-4-12(5-9-15)17(20)19-13-6-7-14(19)11-16(10-13)25(3,21)22/h4-5,8-9,13-14,16H,6-7,10-11H2,1-3H3
• InChI Key： SKQYNUZCYXRIQW-UHFFFAOYSA-N
• SMILES： S(C)(C1CC2CCC(C1)N2C(C1C=CC(=CC=1)S(N(C)C)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 400.11266422g/mol
• Monoisotopic Mass: 400.11266422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Additional information on 4-{3-methanesulfonyl-8-azabicyclo3.2.1octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide

Introduction to 4-{3-methanesulfonyl-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1705548-90-8)

The compound 4-{3-methanesulfonyl-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide, identified by its CAS number 1705548-90-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, featuring a combination of bicyclic and sulfonamide functionalities, has garnered considerable attention due to its potential applications in drug discovery and development.

At the core of this compound's molecular architecture lies a bicyclic system, specifically an 8-azabicyclo[3.2.1]octane moiety, which is known for its unique conformational flexibility and biological activity. This bicyclic scaffold is further modified by the introduction of a 3-methanesulfonyl group at the 3-position and an acylated sulfonamide at the 8-position, creating a multifunctional entity with distinct pharmacological properties.

The presence of the N,N-dimethylbenzene-1-sulfonamide moiety in the compound's structure imparts significant solubility and bioavailability characteristics, making it an attractive candidate for further investigation in therapeutic contexts. This sulfonamide group is particularly well-known for its role in various bioactive molecules, including antibiotics, anti-inflammatory agents, and anticancer drugs.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance drug-like properties such as metabolic stability, binding affinity, and selectivity. The compound in question exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular framework. The bicyclic core provides structural rigidity, while the sulfonamide and methanesulfonyl groups contribute to interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the field of oncology. Preclinical studies have suggested that molecules containing the bicyclic scaffold can exhibit inhibitory effects on various kinases and other enzymes implicated in cancer progression. The sulfonamide moiety further enhances this potential by facilitating interactions with specific amino acid residues in target proteins.

The acylated sulfonamide group in particular has been identified as a key pharmacophore in several lead compounds that have advanced to clinical trials. By modifying this region of the molecule, researchers can fine-tune its biological activity and optimize its pharmacokinetic profile. This flexibility makes 4-{3-methanesulfonyl-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide a valuable starting point for further derivatization and development.

Furthermore, the compound's structural features make it amenable to computational modeling and virtual screening techniques, which are increasingly employed in drug discovery pipelines. These methods allow researchers to predict binding affinities and identify potential interactions with biological targets before conducting expensive wet-lab experiments. The detailed understanding of the compound's three-dimensional structure provided by modern computational tools has been instrumental in guiding synthetic strategies.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry techniques. The introduction of multiple functional groups into a single scaffold necessitates careful consideration of reaction conditions and protecting group strategies to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct intricate molecular architectures like that of CAS No. 1705548-90-8 with increasing efficiency and precision.

In addition to its potential therapeutic applications, this compound may also find utility in other areas such as agrochemicals or material science, where sulfonamides are known for their diverse reactivity and functional properties. The versatility of its molecular framework allows for modifications that can tailor its characteristics for specific applications.

The ongoing research into this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing drug discovery efforts. By leveraging cutting-edge technologies and innovative synthetic approaches, scientists are able to explore new chemical spaces and develop next-generation therapeutics that address unmet medical needs.

In conclusion, 4-{3-methanesulfonyl-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1705548-90-8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its multifunctional design offers opportunities for developing novel drugs with enhanced efficacy and improved pharmacokinetic profiles.